Cas no 102089-74-7 (tert-butyl N-[(1R)-2-hydroxy-1-phenylethyl]carbamate)

• Product Name: tert-butyl N-[(1R)-2-hydroxy-1-phenylethyl]carbamate
• CAS No: 102089-74-7
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• MDL: MFCD00274205
• CID: 62276
• Update Time: 2025-06-13

tert-butyl N-[(1R)-2-hydroxy-1-phenylethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• (R)-N-(tert-Butoxycarbonyl)-2-phenylglycinol
• ()-N-Boc-D-alpha-phenylglycinol
• (R)-(-)-N-(tert-butoxycarbonyl)-2-phenylglycinol,
• N-(tert-Butoxycarbonyl)-D-2-phenylglycinol
• N-Boc-D-alpha-phenylglycinol
• Boc-D-Phenylglycinol
• (-)-N-Boc-D-α-phenylglycinol
• (R)-tert-Butyl (2-hydroxy-1-phenylethyl)carbamate
• BOC-D-PHG-OL
• N-Boc-D-2-phenylglycinol
• (R)-2-(tert-Butoxycarbonylamino)-2-phenylethanol
• (R)-N-Boc-D-α-phenylglycinol
• tert-butyl N-[(1R)-2-hydroxy-1-phenylethyl]carbamate

• MDL： MFCD00274205
• Inchi： 1S/C13H19NO3/c1-13(2,3)17-12(16)14-11(9-15)10-7-5-4-6-8-10/h4-8,11,15H,9H2,1-3H3,(H,14,16)/t11-/m0/s1
• InChI Key： IBDIOGYTZBKRGI-NSHDSACASA-N
• SMILES： O(C(N[C@@H](CO)C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 237.13600
• Monoisotopic Mass: 237.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.8

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.1020
• Melting Point: 135.0 to 139.0 deg-C
• Boiling Point: 382.4 °C at 760 mmHg
• Flash Point: 185℃
• Refractive Index: 1.547
• PSA: 58.56000
• LogP: 2.63560
• Specific Rotation: -38°(19℃, c=1, CHCl3)
• Solubility: Insoluble in water
• Optical Activity: [α]19/D −38°, c = 1 in chloroform

tert-butyl N-[(1R)-2-hydroxy-1-phenylethyl]carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S22-S24/25-S25-S24
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S22;S24/25
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on tert-butyl N-[(1R)-2-hydroxy-1-phenylethyl]carbamate

Comprehensive Overview of tert-butyl N-[(1R)-2-hydroxy-1-phenylethyl]carbamate (CAS No. 102089-74-7)

tert-butyl N-[(1R)-2-hydroxy-1-phenylethyl]carbamate, with the CAS number 102089-74-7, is a chiral carbamate derivative widely utilized in pharmaceutical synthesis and organic chemistry. This compound is particularly valued for its role as a protecting group for amines and as a building block in the preparation of bioactive molecules. Its structural features, including the tert-butyl group and the hydroxyethyl moiety, make it a versatile intermediate in asymmetric synthesis.

In recent years, the demand for chiral intermediates like tert-butyl N-[(1R)-2-hydroxy-1-phenylethyl]carbamate has surged due to the growing emphasis on enantioselective drug development. Researchers and pharmaceutical companies are increasingly focusing on green chemistry and sustainable synthesis methods, which align with the compound's potential for eco-friendly applications. Its stereochemical purity and compatibility with catalytic asymmetric reactions are key factors driving its adoption in modern drug discovery.

The compound's CAS No. 102089-74-7 is frequently searched in academic and industrial databases, reflecting its relevance in peptide synthesis and medicinal chemistry. Users often inquire about its solubility, stability, and reaction conditions, highlighting its practical importance. Additionally, its role in the synthesis of beta-amino alcohols and N-protected derivatives has garnered attention in peer-reviewed journals and patent literature.

From an SEO perspective, keywords such as "tert-butyl carbamate derivatives," "chiral building blocks CAS 102089-74-7," and "R-configuration hydroxyethyl carbamate" are highly relevant. These terms cater to professionals seeking high-purity intermediates or exploring stereocontrolled reactions. The compound's alignment with trends like precision medicine and catalysis further enhances its visibility in scientific and commercial queries.

In summary, tert-butyl N-[(1R)-2-hydroxy-1-phenylethyl]carbamate (102089-74-7) stands as a critical tool in synthetic chemistry, bridging gaps between academic research and industrial applications. Its unique properties and adaptability to innovative methodologies ensure its continued prominence in the chemical and pharmaceutical landscapes.